Cas no 318289-06-4 ({5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate)

{5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate structure
318289-06-4 structure
Product Name:{5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate
CAS No:318289-06-4
MF:C24H17Cl3N2O2S
MW:503.827981710434
CID:5025315
Update Time:2023-08-25

{5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzoate
    • {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate
    • {5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,4-dichlorobenzenecarboxylate
    • Inchi: 1S/C24H17Cl3N2O2S/c1-29-23(32-18-10-7-16(25)8-11-18)20(22(28-29)15-5-3-2-4-6-15)14-31-24(30)19-12-9-17(26)13-21(19)27/h2-13H,14H2,1H3
    • InChI Key: SNSKDPKYWIHATB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OCC1=C(N(C)N=C1C1C=CC=CC=1)SC1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 616
  • XLogP3: 7.5
  • Topological Polar Surface Area: 69.4
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